4-Ethyl-3-hydroxy-benzoic acid methyl ester

• Molecular Formula: C10H12O3
• Molecular Weight: 180.20 g/mol
• IUPAC Name: methyl 4-ethyl-3-hydroxybenzoate
• InChI: InChI=1S/C10H12O3/c1-3-7-4-5-8(6-9(7)11)10(12)13-2/h4-6,11H,3H2,1-2H3
• InChI Key: WFTSCUMUFURHBH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=C(C=C1)C(=O)OC)O

Description

4-Ethyl-3-hydroxy-benzoic acid methyl ester is a useful research compound. Its molecular formula is C10H12O3 and its molecular weight is 180.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of 4-ethyl-3-hydroxy-benzoic acid (3.76 g, 22.6 mmol) in MeOH (70 mL), cc H2SO4 (0.7 mL) is added. The solution is refluxed overnight, then concentrated to about 30 mL and poured into water. The aqueous layer is extracted with ether (50 mL×4) and the combined organic extracts are neutralized with a saturated aqueous solution of NaHCO3 (50 mL×2), washed with brine (50 mL), dried over Na2SO4, filtered and concentrated to give the title compound as a white powder. TLC, Rf (CH2Cl2/MeOH 95:5)=0.7, MS (LC-MS): 179.2 [M−H]−, tR (HPLC, Nucleosil C18 column, 10-100% CH3CN/H2O/5 min, 100% CH3CN/2.8 min, flow: 1 ml/min): 4.86 min.